Cas no 30578-88-2 (Methyl 2,6-dihydroxy-3-nitrobenzoate)

• Product Name: Methyl 2,6-dihydroxy-3-nitrobenzoate
• CAS No: 30578-88-2
• MF: C₈H₇NO₆
• MW: 213.144282579422
• MDL: MFCD30489763
• CID: 4643704
• PubChem ID: 69508249
• Update Time: 2025-06-09

Methyl 2,6-dihydroxy-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2,6-dihydroxy-3-nitrobenzoate
• D77532
• methyl2,6-dihydroxy-3-nitrobenzoate
• CS-W000061
• VFGXSVIWUUDBSU-UHFFFAOYSA-N
• DB-416889
• 30578-88-2
• SCHEMBL5621510
• EN300-20169683
• Methyl 2,6-dihydroxy-3-nitrobenzoate

• MDL： MFCD30489763
• Inchi： 1S/C8H7NO6/c1-15-8(12)6-5(10)3-2-4(7(6)11)9(13)14/h2-3,10-11H,1H3
• InChI Key： VFGXSVIWUUDBSU-UHFFFAOYSA-N
• SMILES： OC1C(=CC=C(C=1C(=O)OC)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.02733694g/mol
• Monoisotopic Mass: 213.02733694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 2,6-dihydroxy-3-nitrobenzoate

Methyl 2,6-dihydroxy-3-nitrobenzoate (CAS No. 30578-88-2): A Comprehensive Overview

Methyl 2,6-dihydroxy-3-nitrobenzoate, identified by the chemical compound identifier CAS No. 30578-88-2, is a versatile intermediate in the field of organic synthesis and pharmaceutical research. This compound, characterized by its nitro and hydroxyl functional groups, has garnered significant attention due to its potential applications in the development of bioactive molecules and therapeutic agents.

The structural framework of Methyl 2,6-dihydroxy-3-nitrobenzoate consists of a benzoic acid core substituted with a nitro group at the 3-position and two hydroxyl groups at the 2- and 6-positions. This unique arrangement imparts distinct chemical properties that make it a valuable building block for synthesizing more complex molecules. The presence of both electron-withdrawing (nitro) and electron-donating (hydroxyl) groups allows for diverse chemical transformations, including nucleophilic aromatic substitution, reduction, and coupling reactions.

In recent years, there has been growing interest in exploring the pharmacological properties of derivatives of Methyl 2,6-dihydroxy-3-nitrobenzoate. Researchers have been investigating its potential role in modulating various biological pathways, particularly those involved in inflammation and oxidative stress. Preliminary studies suggest that modifications to this scaffold could lead to the development of novel anti-inflammatory agents with improved efficacy and reduced side effects.

One of the most promising areas of research involves the use of Methyl 2,6-dihydroxy-3-nitrobenzoate as a precursor for designing small-molecule inhibitors targeting specific enzymes implicated in chronic diseases. For instance, its nitro group can be readily reduced to an amine, which can then be further functionalized to create potent inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in the pathogenesis of conditions like arthritis and atherosclerosis.

The hydroxyl groups on the benzoic acid ring provide additional opportunities for chemical modification. They can be used to introduce various functional moieties through etherification, esterification, or glycosylation reactions. Such modifications not only enhance the solubility and bioavailability of the compounds but also allow for targeted delivery to specific tissues or cells.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of Methyl 2,6-dihydroxy-3-nitrobenzoate derivatives with biological targets. Molecular docking studies have identified several potential lead compounds that show high binding affinity for receptors and enzymes relevant to neurological disorders. This computational approach has significantly accelerated the drug discovery process by allowing rapid screening of large libraries of compounds.

In addition to its pharmaceutical applications, Methyl 2,6-dihydroxy-3-nitrobenzoate has found utility in materials science. Its ability to undergo various chemical transformations makes it a suitable candidate for synthesizing functional dyes, pigments, and corrosion inhibitors. The nitro group, in particular, can be used to create stable radicals that contribute to the coloration properties of dyes.

The synthesis of Methyl 2,6-dihydroxy-3-nitrobenzoate typically involves a multi-step process starting from commercially available benzoic acid derivatives. The key steps include nitration followed by selective hydroxylation at the desired positions on the aromatic ring. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes.

Quality control and analytical techniques play a crucial role in ensuring the consistency and reliability of Methyl 2,6-dihydroxy-3-nitrobenzoate for industrial applications. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed methods for characterizing its purity and molecular structure. These analytical tools provide detailed information about impurities and degradation products, ensuring that the compound meets stringent quality standards.

The future prospects for Methyl 2,6-dihydroxy-3-nitrobenzoate are promising as ongoing research continues to uncover new applications and therapeutic potentials. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery platforms, researchers can accelerate the development of novel treatments based on this versatile intermediate.

In conclusion, Methyl 2,6-dihydroxy-3-nitrobenzoate (CAS No. 30578-88-2) represents a significant asset in synthetic chemistry and pharmaceutical research. Its unique structural features offer numerous possibilities for designing bioactive molecules with potential therapeutic value. As research progresses, this compound is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.